Cas no 862088-19-5 (5-fluoro-2-hydroxy-3-methoxybenzonitrile)
5-fluoro-2-hydroxy-3-methoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 5-fluoro-2-hydroxy-3-methoxy-
- 5-fluoro-2-hydroxy-3-methoxybenzonitrile
- SCHEMBL4250564
- DTXSID301276897
- 862088-19-5
-
- Inchi: 1S/C8H6FNO2/c1-12-7-3-6(9)2-5(4-10)8(7)11/h2-3,11H,1H3
- InChI Key: WMZBDENTULOZDU-UHFFFAOYSA-N
- SMILES: FC1C=C(C#N)C(=C(C=1)OC)O
Computed Properties
- Exact Mass: 167.03825660g/mol
- Monoisotopic Mass: 167.03825660g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 53.2Ų
5-fluoro-2-hydroxy-3-methoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-43539527-1.0g |
5-fluoro-2-hydroxy-3-methoxybenzonitrile |
862088-19-5 | 95% | 1.0g |
$1150.0 | 2022-12-14 | |
| Enamine | BBV-43539527-2.5g |
5-fluoro-2-hydroxy-3-methoxybenzonitrile |
862088-19-5 | 95% | 2.5g |
$2384.0 | 2023-10-28 | |
| Enamine | BBV-43539527-5.0g |
5-fluoro-2-hydroxy-3-methoxybenzonitrile |
862088-19-5 | 95% | 5.0g |
$3018.0 | 2022-12-14 | |
| Enamine | BBV-43539527-10.0g |
5-fluoro-2-hydroxy-3-methoxybenzonitrile |
862088-19-5 | 95% | 10.0g |
$3795.0 | 2022-12-14 | |
| Enamine | BBV-43539527-1g |
5-fluoro-2-hydroxy-3-methoxybenzonitrile |
862088-19-5 | 95% | 1g |
$1150.0 | 2023-10-28 | |
| Enamine | BBV-43539527-5g |
5-fluoro-2-hydroxy-3-methoxybenzonitrile |
862088-19-5 | 95% | 5g |
$3018.0 | 2023-10-28 | |
| Enamine | BBV-43539527-10g |
5-fluoro-2-hydroxy-3-methoxybenzonitrile |
862088-19-5 | 95% | 10g |
$3795.0 | 2023-10-28 |
5-fluoro-2-hydroxy-3-methoxybenzonitrile Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 5-fluoro-2-hydroxy-3-methoxybenzonitrile
Recent Advances in the Study of 5-Fluoro-2-hydroxy-3-methoxybenzonitrile (CAS: 862088-19-5) in Chemical Biology and Pharmaceutical Research
The compound 5-fluoro-2-hydroxy-3-methoxybenzonitrile (CAS: 862088-19-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential use in drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.
One of the most notable aspects of 5-fluoro-2-hydroxy-3-methoxybenzonitrile is its structural versatility, which allows for various modifications to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound serves as a crucial building block in the synthesis of novel tyrosine kinase inhibitors, which are being explored for their efficacy in treating certain types of cancers. The study reported that derivatives of 5-fluoro-2-hydroxy-3-methoxybenzonitrile exhibited promising inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range.
In addition to its potential in oncology, recent research has also explored the antimicrobial properties of 5-fluoro-2-hydroxy-3-methoxybenzonitrile. A 2024 study in the European Journal of Medicinal Chemistry investigated its efficacy against a range of Gram-positive and Gram-negative bacteria. The findings suggested that the compound, when combined with other antimicrobial agents, could enhance their activity, potentially reducing the required dosage and minimizing side effects. This synergistic effect opens new avenues for combating antibiotic-resistant pathogens.
The synthesis of 5-fluoro-2-hydroxy-3-methoxybenzonitrile has also been optimized in recent years. A 2023 paper in Organic Process Research & Development detailed a more efficient and environmentally friendly synthetic route, reducing the number of steps and improving overall yield. This advancement is particularly significant for scaling up production for preclinical and clinical studies, ensuring a steady supply of the compound for further research.
Despite these promising developments, challenges remain in the clinical translation of 5-fluoro-2-hydroxy-3-methoxybenzonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it holds substantial promise for the future of drug development. Researchers are encouraged to explore its potential in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders, where its unique properties may offer new treatment options.
862088-19-5 (5-fluoro-2-hydroxy-3-methoxybenzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)